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Compound of Interest

Compound Name: Myrcenyl acetate

Cat. No.: B075538 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Myrcenyl acetate, including detailed operational procedures and disposal plans. By

offering clear, step-by-step guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, building trust by delivering value beyond the product itself.

Myrcenyl acetate is a combustible liquid that can cause skin irritation and may trigger an

allergic skin reaction.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1][3]

Adherence to proper safety protocols is crucial to minimize risks and ensure a safe laboratory

environment.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key quantitative data and hazard

information for Myrcenyl acetate.
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Property Value Reference

CAS Number 1118-39-4 [1]

Molecular Formula C12H20O2 [4]

Molecular Weight 196.29 g/mol [4]

Appearance Clear, colorless liquid

Flash Point ~95 °C (~180-203°F) [2]

GHS Hazard Statements H315: Causes skin irritation [1][3]

H317: May cause an allergic

skin reaction
[1][3]

H411: Toxic to aquatic life with

long lasting effects
[1][3]

Signal Word Warning [1]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a detailed, procedural guide for the safe handling of Myrcenyl acetate
from receipt to disposal.

1. Engineering Controls and Preparation:

Ventilation: Always handle Myrcenyl acetate in a well-ventilated area.[1][2] The use of a

chemical fume hood is strongly recommended to minimize inhalation of vapors.

Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces, as Myrcenyl acetate is a combustible liquid.[2][5] Use non-sparking tools.[1]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a fire

extinguisher suitable for flammable liquids (e.g., dry chemical, carbon dioxide, or alcohol-

resistant foam) are readily accessible.[1][2]
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2. Personal Protective Equipment (PPE):

Before handling Myrcenyl acetate, all personnel must be equipped with the following PPE:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield to protect

against splashes.[1][5]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[1][2] Gloves

must be inspected for integrity before each use.[1]

Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.

[1][2] In cases of significant splash risk, a chemical-resistant apron should be worn.

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,

a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[1][6]

3. Handling and Experimental Protocols:

Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that

containers are properly grounded and bonded during transfer.

Dispensing: When transferring or dispensing Myrcenyl acetate, do so slowly and carefully to

avoid splashing.

Heating: If heating is required, use a water bath, heating mantle, or other controlled heating

source. Avoid direct heating with an open flame.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

and to prevent inhalation of vapors.[1][2]

4. Storage:

Container: Store Myrcenyl acetate in a tightly closed container.[1][2][4]

Location: Keep the container in a cool, dry, and well-ventilated area, away from heat and

sources of ignition.[1][2][4]

Incompatibilities: Store away from strong oxidizing agents.[2]
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5. Spill and Emergency Procedures:

Small Spills: For small spills, absorb the material with an inert absorbent material (e.g., sand,

vermiculite) and place it in a suitable, labeled container for disposal.[2][5]

Large Spills: In the event of a large spill, evacuate the area immediately. If safe to do so,

contain the spill to prevent it from entering drains or waterways.[1][5] Notify your institution's

environmental health and safety department.

First Aid:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[1] Remove contaminated clothing and wash it before reuse.[1] If skin

irritation or a rash occurs, seek medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1] Seek medical attention.

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1] Never give anything

by mouth to an unconscious person.[1] Seek immediate medical attention.[1]

6. Disposal Plan:

Waste Characterization: Myrcenyl acetate waste is considered hazardous due to its

flammability and toxicity to aquatic life.

Disposal Method: Dispose of Myrcenyl acetate and any contaminated materials through a

licensed chemical destruction plant.[1] Do not dispose of it down the drain or in the regular

trash.[1]

Containerization: Collect waste in a properly labeled, sealed, and compatible container.

Regulations: All disposal activities must comply with local, state, and federal regulations.
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Workflow for Safe Handling of Myrcenyl Acetate
The following diagram illustrates the logical workflow for the safe handling of Myrcenyl
acetate, from preparation to disposal.

1. Preparation 2. Handling

3. Storage

4. Disposal

Emergency Procedures

Engineering Controls Check
(Fume Hood, Eyewash, etc.)
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(Goggles, Gloves, Lab Coat)

Proceed if safe
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(Avoid Ignition Sources)
Conduct Experiment

Spill Response

If spill occurs

First Aid

If exposure occurs

Store in Tightly Closed Container
(Cool, Dry, Ventilated Area)
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Collect Waste in Labeled Container Dispose via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Myrcenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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